2-(thiophen-2-yl)-N-{3-[3-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]phenyl}acetamide

• IUPAC Name: 2-thiophen-2-yl-N-[3-(3-thiophen-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl]acetamide
• InChI: InChI=1S/C21H15N5OS2/c27-20(13-16-6-2-10-28-16)22-15-5-1-4-14(12-15)17-8-9-19-23-24-21(26(19)25-17)18-7-3-11-29-18/h1-12H,13H2,(H,22,27)
• InChI Key: OZRBPZNTLQMGFP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)NC(=O)CC2=CC=CS2)C3=NN4C(=NN=C4C5=CC=CS5)C=C3
• Molecular Formula: C21H15N5OS2
• Molecular Weight: 417.5 g/mol
• CAS No.: 891123-17-4

Description

This compound features a central [1,2,4]triazolo[4,3-b]pyridazine core substituted at the 3- and 6-positions with thiophen-2-yl and phenylacetamide groups, respectively. The phenylacetamide moiety is further functionalized with a thiophen-2-yl group via a methylene bridge. This structure combines heterocyclic systems (thiophene and triazolopyridazine) with an acetamide linker, which is common in bioactive molecules targeting enzymes or receptors requiring π-π stacking or hydrogen-bond interactions .

Comparison with Similar Compounds

Key Observations :

• Sulfanylacetamide derivatives (e.g., 894037-84-4) prioritize electrophilic reactivity, whereas the target compound’s acetamide linker may favor hydrogen bonding .

Comparison with Triazole-Thiazole-Acetamide Derivatives

describes triazole-thiazole-acetamide hybrids (e.g., 9a–9e) with varying aryl groups on the thiazole ring. Unlike the target compound, these lack the triazolopyridazine system but share the acetamide-thiophene motif:

Compound (from )	Thiazole Substituent	Bioactivity Insights
9a	2-Phenylthiazole	Moderate α-glucosidase inhibition
9c	4-Bromophenylthiazole	Strongest docking score vs. α-glucosidase
Target Compound	N/A (Thiophene-based)	Hypothesized kinase/GPCR activity

Key Observations :

• Bromine in 9c enhances hydrophobic interactions, while the target compound’s thiophene groups may improve solubility and metabolic stability compared to halogenated analogs .

Yield Optimization :

• reports >90% yields for quinoxalin-acetamide derivatives using triethylamine in acetonitrile, suggesting solvent-catalyst systems for efficient coupling .
• Thiophene incorporation (as in ) may require milder conditions to prevent sulfur oxidation .